4-(4-Fluoro-phenyl)-pyridine-2-carbonitrile, 95%
Description
4-(4-Fluoro-phenyl)-pyridine-2-carbonitrile (4-FPPC) is an organic compound that is used for a variety of applications in scientific research. It is a versatile compound that can be used as a building block for the synthesis of various molecules, and it has a wide range of biological and physiological effects.
Scientific Research Applications
Liquid Crystal Intermediates
4-(4-Fluoro-phenyl)-pyridine-2-carbonitrile: is utilized as an intermediate in the synthesis of liquid crystals . These materials are crucial for the development of displays, such as those used in laptops, smartphones, and televisions. The compound’s structural properties contribute to the stability and performance of the liquid crystals.
Pharmaceutical Intermediates
This compound serves as a pharmaceutical intermediate . It can be used in the synthesis of various drugs, particularly those that target neurological disorders and cancers, where the fluorinated aromatic ring may play a role in crossing the blood-brain barrier or in binding to specific cancer cell receptors.
Organic Synthesis Intermediates
As an organic synthesis intermediate, 4-(4-Fluoro-phenyl)-pyridine-2-carbonitrile is involved in the preparation of a wide range of organic compounds . Its presence in a synthetic pathway can introduce a fluorinated phenyl group, which is a valuable moiety in medicinal chemistry due to its lipophilicity and bioavailability enhancement.
Vacuum Deposition
The compound is also applied in vacuum deposition processes . In this context, it is used to create thin films of organic materials, which are essential in the manufacturing of electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.
Fungicidal Activity
Research has shown that derivatives of 4-(4-Fluoro-phenyl)-pyridine-2-carbonitrile exhibit fungicidal activity against phytopathogenic fungi . This application is particularly relevant in agriculture, where such compounds could be developed into pesticides to protect crops from fungal diseases.
Crystal Engineering
The introduction of substituents like 4-(4-Fluoro-phenyl) into pyridine rings can significantly affect the crystal packing of the resulting compounds . This is important in crystal engineering, where the design of material properties at the molecular level is crucial for the development of new materials with specific functions.
properties
IUPAC Name |
4-(4-fluorophenyl)pyridine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7FN2/c13-11-3-1-9(2-4-11)10-5-6-15-12(7-10)8-14/h1-7H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILRZSQPKKVQCKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=NC=C2)C#N)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluoro-phenyl)-pyridine-2-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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